5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine

• IUPAC Name: 5-(5-chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine
• InChI: InChI=1S/C13H12ClN3S/c1-7-9-5-8(14)3-4-11(9)18-13(7)10-6-12(15)17(2)16-10/h3-6H,15H2,1-2H3
• InChI Key: FEDHLTNNVZWXRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C=C(C=C2)Cl)C3=NN(C(=C3)N)C
• Molecular Formula: C13H12ClN3S
• Molecular Weight: 277.77 g/mol

Description

5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a pyrazole derivative that has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of 5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine involves the inhibition of various enzymes and proteins that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of various kinases, which are involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine has been shown to have several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, which is a process of programmed cell death. This compound has also been shown to inhibit angiogenesis, which is the process of new blood vessel formation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine in lab experiments is its potent anticancer activity. This compound has shown promising results in various studies, making it a useful tool for researchers. However, one of the main limitations of using this compound is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on 5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine. One of the most significant directions is the development of more efficient synthesis methods for this compound, which can reduce its cost and increase its availability. Another direction is the investigation of the potential applications of this compound in other fields, such as neurodegenerative diseases and inflammation. Additionally, further studies are needed to investigate the potential side effects and toxicity of this compound, which can provide valuable information for its safe use in clinical settings.
In conclusion, 5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine is a promising compound that has shown significant potential in various fields of scientific research. Its potent anticancer activity and other biochemical and physiological effects make it a useful tool for researchers. However, further studies are needed to investigate its potential applications and limitations, which can provide valuable insights for its safe and efficient use.

Synthesis Methods

The synthesis of 5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine involves several steps. The first step involves the preparation of 5-chloro-3-methyl-1-benzothiophene-2-carboxylic acid, which is then reacted with hydrazine hydrate to obtain 5-chloro-3-methyl-1-benzothiophene-2-carbohydrazide. This intermediate is then reacted with 2-methylpropan-2-amine to obtain the final product, 5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine.

Scientific Research Applications

5-(5-Chloro-3-methyl-1-benzothiophen-2-yl)-2-methylpyrazol-3-amine has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity and can inhibit the growth of cancer cells.